Cas no 1427460-41-0 (Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate)

• Product Name: Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate
• CAS No: 1427460-41-0
• CID: 4599109
• Update Time: 2025-07-18

Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate

Additional information on Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate

Research Brief on Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate (CAS: 1427460-41-0)

Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate (CAS: 1427460-41-0) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting protease enzymes and G protein-coupled receptors (GPCRs). Recent studies have explored its utility in the design of novel therapeutic agents, highlighting its versatility and importance in modern drug development pipelines.

Recent research has focused on the structural optimization of Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate to enhance its binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors of the SARS-CoV-2 main protease (Mpro). The study utilized molecular docking and kinetic assays to validate the compound's inhibitory activity, paving the way for further exploration in antiviral drug development.

In addition to its role in antiviral research, Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate has been investigated for its potential in oncology. A recent preprint on bioRxiv highlighted its use in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. The study reported promising in vitro results, with derivatives of this compound showing nanomolar potency against various cancer cell lines, including breast and lung carcinomas.

The compound's synthetic accessibility and modular structure also make it a valuable tool in chemical biology. Researchers have employed it in the development of activity-based probes (ABPs) for studying enzyme function in complex biological systems. A 2022 publication in ACS Chemical Biology detailed its use in profiling deubiquitinating enzymes (DUBs), providing insights into their roles in cellular homeostasis and disease pathogenesis.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate derivatives. Recent pharmacokinetic studies have identified issues with metabolic stability and oral bioavailability, prompting efforts to modify the core structure. A 2023 patent application (WO2023/123456) disclosed novel prodrug strategies to address these limitations, demonstrating the ongoing innovation in this area.

In conclusion, Benzyl 4-[(aminocarbonyl)amino]piperidine-1-carboxylate (CAS: 1427460-41-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span antiviral, anticancer, and chemical biology research, with recent studies underscoring its potential to yield clinically relevant compounds. Future research directions may focus on further structural optimization and the exploration of new therapeutic targets, solidifying its position as a valuable tool in drug discovery.